Cas no 4099-72-3 (Phenol,2,4-dinitro-6-propyl-)

• Product Name: Phenol,2,4-dinitro-6-propyl-
• CAS No: 4099-72-3
• MF: C₉H₁₀N₂O₅
• MW: 226.186102390289
• CID: 333326
• PubChem ID: 3014260
• Update Time: 2025-04-19

Phenol,2,4-dinitro-6-propyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,2,4-dinitro-6-propyl-
• 2,4-dinitro-6-propylphenol
• Phenol, 2,4-dinitro-6-propyl-
• 4099-72-3
• SCHEMBL5080677
• DTXSID80193989

• Inchi： 1S/C9H10N2O5/c1-2-3-6-4-7(10(13)14)5-8(9(6)12)11(15)16/h4-5,12H,2-3H2,1H3
• InChI Key： FCIYPWNHZQHVEQ-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1CCC)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.059
• Monoisotopic Mass: 226.058971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 112

Experimental Properties

• Density: 1.406
• Boiling Point: 358.1°C at 760 mmHg
• Flash Point: 154.9°C
• Refractive Index: 1.605
• PSA: 106.51